Cas no 62649-27-8 (1H-Pyrazol-5-amine, 1,4-diphenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1,4-diphenyl-3-(trifluoromethyl)-
• CAS No: 62649-27-8
• MF: C₁₆H₁₂F₃N₃
• MW: 303.28179359436
• CID: 436476
• PubChem ID: 22764403
• Update Time: 2025-04-19

1H-Pyrazol-5-amine, 1,4-diphenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1,4-diphenyl-3-(trifluoromethyl)-
• 2,4-diphenyl-5-(trifluoromethyl)pyrazol-3-amine
• DTXSID20628240
• 1,4-Diphenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• 62649-27-8

• Inchi： 1S/C16H12F3N3/c17-16(18,19)14-13(11-7-3-1-4-8-11)15(20)22(21-14)12-9-5-2-6-10-12/h1-10H,20H2
• InChI Key： RQSFTMACTVRAMV-UHFFFAOYSA-N
• SMILES： FC(C1C(C2C=CC=CC=2)=C(N)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 303.09846
• Monoisotopic Mass: 303.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84